![molecular formula C17H18ClN3O2S2 B4672287 N-(2-chlorophenyl)-4-(phenylsulfonyl)-1-piperazinecarbothioamide](/img/structure/B4672287.png)
N-(2-chlorophenyl)-4-(phenylsulfonyl)-1-piperazinecarbothioamide
Overview
Description
N-(2-chlorophenyl)-4-(phenylsulfonyl)-1-piperazinecarbothioamide, also known as CP-154,526, is a selective antagonist of the corticotropin-releasing factor 1 (CRF1) receptor. This compound has been widely studied for its potential therapeutic applications in various stress-related disorders, such as anxiety, depression, and addiction.
Mechanism of Action
N-(2-chlorophenyl)-4-(phenylsulfonyl)-1-piperazinecarbothioamide selectively binds to the CRF1 receptor, which is involved in the regulation of the stress response. By blocking the activation of this receptor, this compound reduces the release of stress hormones, such as cortisol and adrenaline, and thereby reduces the behavioral and physiological responses to stress.
Biochemical and Physiological Effects:
This compound has been shown to reduce anxiety-like behavior in animal models, as well as the hyperarousal and hyperactivity associated with stress. In addition, this compound has been shown to reduce the self-administration of alcohol and cocaine in animal models. These effects are thought to be mediated by the reduction in stress-induced release of dopamine in the brain.
Advantages and Limitations for Lab Experiments
N-(2-chlorophenyl)-4-(phenylsulfonyl)-1-piperazinecarbothioamide is a highly selective antagonist of the CRF1 receptor, which makes it a valuable tool for investigating the role of this receptor in stress-related disorders. However, its limited solubility and stability in aqueous solutions can pose challenges for its use in in vitro and in vivo experiments.
Future Directions
There are several future directions for the research on N-(2-chlorophenyl)-4-(phenylsulfonyl)-1-piperazinecarbothioamide. One area of interest is the investigation of its potential use in the treatment of addiction, particularly in combination with other pharmacotherapies. Another area of interest is the development of more potent and selective CRF1 receptor antagonists for use in preclinical and clinical trials. Finally, the role of the CRF1 receptor in other stress-related disorders, such as post-traumatic stress disorder, warrants further investigation.
Scientific Research Applications
N-(2-chlorophenyl)-4-(phenylsulfonyl)-1-piperazinecarbothioamide has been extensively studied in preclinical and clinical trials for its potential therapeutic applications. It has been shown to reduce the behavioral and physiological responses to stress, anxiety, and depression in animal models. In addition, this compound has been investigated for its potential use in the treatment of addiction, particularly alcohol and cocaine dependence.
Properties
IUPAC Name |
4-(benzenesulfonyl)-N-(2-chlorophenyl)piperazine-1-carbothioamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClN3O2S2/c18-15-8-4-5-9-16(15)19-17(24)20-10-12-21(13-11-20)25(22,23)14-6-2-1-3-7-14/h1-9H,10-13H2,(H,19,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWEBGSOFNHNEPW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(=S)NC2=CC=CC=C2Cl)S(=O)(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClN3O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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